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Abstract
Nostoxanthin is a yellow xanthophyll carotenoid, a class of oxygen-containing carotenoid

pigments found in various prokaryotic organisms. With a chemical structure suggestive of

potent antioxidant capabilities, nostoxanthin is a subject of growing interest in the fields of

biotechnology and pharmacology. This technical guide provides a comprehensive overview of

the known physical and chemical properties of nostoxanthin, detailed experimental protocols

for its isolation and analysis, and an exploration of its biosynthetic pathway. Due to a lack of

direct studies on the signaling pathways modulated by nostoxanthin, this guide also presents

information on the closely related and well-studied xanthophyll, astaxanthin, to provide a

potential framework for future research into the bioactivity of nostoxanthin.

Chemical and Physical Properties
Nostoxanthin, with the molecular formula C₄₀H₅₆O₄, is a tetraterpenoid pigment.[1] Its

structure is characterized by a long polyene chain responsible for its yellow color and two β-

ionone rings with hydroxyl groups, which contribute to its polarity and antioxidant potential.[2][3]

Table 1: General and Chemical Properties of Nostoxanthin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1256873?utm_src=pdf-interest
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nostoxanthin
https://d-nb.info/1355546796/34
https://www.researchgate.net/publication/385712690_Nostoxanthin_Biosynthesis_by_Sphingomonas_Species_COS14-R2_Isolation_Identification_and_Optimization_of_Culture_Conditions
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄₀H₅₆O₄ [1]

IUPAC Name

(1R,2R)-4-

[(1E,3E,5E,7E,9E,11E,13E,15

E,17E)-18-[(4R,5R)-4,5-

dihydroxy-2,6,6-

trimethylcyclohexen-1-

yl]-3,7,12,16-

tetramethyloctadeca-

1,3,5,7,9,11,13,15,17-

nonaenyl]-3,3,5-

trimethylcyclohex-4-ene-1,2-

diol

[1]

Molecular Weight 600.9 g/mol [1]

CAS Number 29307-44-6 [1]

Chemical Class
Xanthophyll, Carotenoid,

Tetraterpenoid
[1]

Table 2: Spectroscopic and Physicochemical Data for Nostoxanthin
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Property Value Source

UV-Vis Absorption Maxima

(λmax)

427, 452, 480 nm (in

Methanol/Tetrahydrofuran)
[4]

Mass Spectrometry (m/z) 601.4251 [M+H]⁺, 600.42 [M]⁺ [1]

Antioxidant Activity (DPPH

Assay)

75.5 ± 0.33% radical

scavenging activity
[3]

Melting Point Data not available

Solubility

Data not available for specific

solvents. Generally, as a

xanthophyll, it is expected to

be soluble in organic solvents

and sparingly soluble in water.

Specific Rotation Data not available

Experimental Protocols
The isolation and analysis of nostoxanthin typically involve extraction from a biological source,

followed by chromatographic separation and spectroscopic identification. The following

protocols are based on methodologies reported for the extraction of nostoxanthin from

Sphingomonas species.

Extraction and Purification of Nostoxanthin from
Sphingomonas sp.
This protocol outlines the steps for extracting and purifying nostoxanthin from a bacterial

culture.

2.1.1. Materials and Reagents

Sphingomonas sp. culture broth

Acetone
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Methanol

Petroleum ether

Deionized water

Silica gel (for column chromatography)

Centrifuge

Rotary evaporator

Ultrasonic bath

2.1.2. Extraction Procedure

Harvest the bacterial cells from the culture broth by centrifugation.

Wash the cell pellet with deionized water.

Resuspend the cell pellet in an acetone/methanol mixture (e.g., 2:1 v/v).

Disrupt the cells using an ultrasonic bath until the cells are decolorized.

Centrifuge the mixture to pellet the cell debris.

Collect the supernatant containing the carotenoid extract.

Concentrate the extract using a rotary evaporator.

2.1.3. Purification by Column Chromatography

Prepare a silica gel column equilibrated with a non-polar solvent system (e.g., petroleum

ether:acetone, 6:4 v/v).

Dissolve the concentrated extract in a minimal amount of the equilibration solvent and load it

onto the column.
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Elute the column with a gradient of increasing polarity (e.g., increasing the percentage of

acetone in petroleum ether).

Collect the yellow-colored fractions corresponding to nostoxanthin.

Monitor the separation by thin-layer chromatography (TLC).

Analytical Methods
2.2.1. High-Performance Liquid Chromatography (HPLC)

Column: C18 reversed-phase column.

Mobile Phase: A gradient of methanol/water and acetonitrile/dichloromethane can be

effective. For example, a mobile phase of methanol/water/acetonitrile/dichloromethane

(70:4:13:13, v/v/v/v) has been used for the separation of related carotenoids.[5][6]

Detection: UV-Vis detector set at the absorption maxima of nostoxanthin (around 450-480

nm).[5][6]

2.2.2. Mass Spectrometry (MS)

Electrospray ionization (ESI) is a suitable method for the ionization of nostoxanthin.

High-resolution mass spectrometry can be used to confirm the elemental composition.

2.2.3. UV-Vis Spectroscopy

The characteristic three-peaked absorption spectrum in the visible range is a key identifier

for nostoxanthin, indicating the presence of the long polyene chain.

Biosynthesis and Potential Signaling Pathways
Biosynthesis of Nostoxanthin
Nostoxanthin is synthesized from the precursor geranylgeranyl diphosphate (GGPP). The

pathway involves several key enzymatic steps, including the formation of the C40 backbone,

desaturation, cyclization, and hydroxylation. Key enzymes in this pathway include phytoene
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synthase (CrtB), phytoene desaturase (CrtI), lycopene β-cyclase (CrtY), and hydroxylases

(CrtG, CrtZ).[7]

Geranylgeranyl Diphosphate (GGPP) PhytoeneCrtB LycopeneCrtI β-CaroteneCrtY ZeaxanthinCrtZ CaloxanthinCrtG NostoxanthinCrtG

Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of Nostoxanthin from GGPP.

Potential Signaling Pathways Modulated by
Nostoxanthin (Inferred from Astaxanthin)
While direct research on the signaling pathways modulated by nostoxanthin is limited, the

structurally similar xanthophyll, astaxanthin, has been extensively studied. Astaxanthin is

known to exert its antioxidant and anti-inflammatory effects by modulating several key signaling

pathways. These pathways represent promising areas of investigation for understanding the

bioactivity of nostoxanthin.

3.2.1. Antioxidant Response (Nrf2 Pathway) Astaxanthin has been shown to activate the Nrf2

(Nuclear factor erythroid 2-related factor 2) pathway.[7][8] Nrf2 is a transcription factor that

regulates the expression of antioxidant proteins. Activation of Nrf2 by astaxanthin leads to the

production of phase II detoxifying and antioxidant enzymes, thereby protecting cells from

oxidative stress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34308575/
https://www.benchchem.com/product/b1256873?utm_src=pdf-body-img
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://www.benchchem.com/product/b1256873?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34308575/
https://www.mdpi.com/1660-3397/17/12/673
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Astaxanthin
(Nostoxanthin?)

Keap1-Nrf2 Complex

Induces dissociation

Nrf2

Nucleus

Translocation

Antioxidant
Response Element (ARE)

Antioxidant Enzyme
Production

Activates transcription

Nrf2

Binds to

Click to download full resolution via product page

Caption: Potential activation of the Nrf2 antioxidant pathway.

3.2.2. Anti-inflammatory Response (NF-κB and MAPK Pathways) Astaxanthin has been

demonstrated to inhibit the pro-inflammatory NF-κB (Nuclear Factor kappa-light-chain-

enhancer of activated B cells) signaling pathway.[9][10] By preventing the activation of NF-κB,

astaxanthin can reduce the production of inflammatory cytokines. Furthermore, astaxanthin can

modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are also

involved in inflammation.[5][6]
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Caption: Potential inhibition of pro-inflammatory signaling pathways.

3.2.3. Cell Survival and Proliferation (PI3K/Akt Pathway) The PI3K/Akt pathway is a critical

signaling cascade involved in cell survival, growth, and proliferation. Astaxanthin has been

shown to modulate this pathway, which can have implications for its potential therapeutic

effects in various diseases.[11][12][13]

Astaxanthin
(Nostoxanthin?)

PI3K

Modulates

Growth Factors

Akt

Cell Survival &
Proliferation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1256873?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/32871194/
https://www.researchgate.net/publication/343980026_Astaxanthin_targets_PI3KAkt_signaling_pathway_toward_potential_therapeutic_applications
https://pubmed.ncbi.nlm.nih.gov/31251469/
https://www.benchchem.com/product/b1256873?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Potential modulation of the PI3K/Akt signaling pathway.

Conclusion and Future Directions
Nostoxanthin is a xanthophyll with significant potential, primarily attributed to its antioxidant

properties. While its basic chemical and physical characteristics are partially understood, there

remains a notable gap in the literature concerning specific physicochemical data such as

melting point and solubility, as well as a comprehensive understanding of its biological

activities. The detailed experimental protocols provided herein offer a foundation for consistent

and reproducible research into this compound. Future research should focus on elucidating the

specific signaling pathways directly modulated by nostoxanthin to confirm if they mirror those

of astaxanthin and to uncover any unique biological effects. Such studies will be crucial for

unlocking the full therapeutic and biotechnological potential of nostoxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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